Cas no 30368-42-4 (Dalbergioidin)

• Product Name: Dalbergioidin
• CAS No: 30368-42-4
• MF: C₁₅H₁₂O₆
• MW: 288.252184867859
• CID: 320063
• PubChem ID: 181994
• Update Time: 2025-04-19

Dalbergioidin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-(2,4-dihydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-
• Dalbergioidin
• 3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-2,3-dihydrochromen-4-one
• 2',4',5,7-Tetrahydroxyisoflavanone
• 2,3-Dihydro-5,7-dihydroxy-3-(2,4-dihydroxyphenyl)-4H-1-benzopyran-4-one, 9CI
• CS-0024036
• 3-(2,4-dihydroxyphenyl)-5,7-dihydroxychroman-4-one
• (+-)-Dalbergioidin
• AKOS032948917
• 5,7,2',4'-Tetrahydroxyisoflavanone
• LMPK12050500
• HY-N3674
• B0005-458129
• CHEBI:65
• Q27105220
• FS-9458
• Dalbergioidine
• 30368-42-4
• Isoflavanone, 2',4',5,7-tetrahydroxy-
• DTXSID20952714
• 3-(2,4-Dihydroxyphenyl)-5,7-dihydroxy-2,3-dihydro-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one, 3-(2,4-dihydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-
• (+/-)-Dalbergioidin

• Inchi： 1S/C15H12O6/c16-7-1-2-9(11(18)3-7)10-6-21-13-5-8(17)4-12(19)14(13)15(10)20/h1-5,10,16-19H,6H2
• InChI Key： WNHXBLZBOWXNQO-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C(C2C=CC(=CC=2O)O)C1)=O)O)O

Computed Properties

• Exact Mass: 288.06336
• Monoisotopic Mass: 288.063388
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: 2.2

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 364.5±42.0 °C at 760 mmHg
• Flash Point: 174.3±27.9 °C
• Refractive Index: 1.724
• PSA: 107.22
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Dalbergioidin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD298533)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone